![molecular formula C6H8O2S B6168896 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid CAS No. 2166640-77-1](/img/no-structure.png)
3-thiabicyclo[3.1.0]hexane-1-carboxylic acid
Overview
Description
3-Thiabicyclo[3.1.0]hexane-1-carboxylic acid (3-TBCH) is an organic compound that is widely used in scientific research. It is a cyclic acid that is composed of a thiabicyclic ring system with a carboxylic acid group attached. 3-TBCH is a versatile compound that has a wide range of applications in research, particularly in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
3-thiabicyclo[3.1.0]hexane-1-carboxylic acid has a wide range of applications in scientific research. It has been used to study the mechanism of action of various drugs, as well as to investigate the biochemical and physiological effects of various compounds. It has also been used to study the structure and function of enzymes, and to study the structure and function of proteins. 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid has also been used to study the structure and function of cell membranes.
Mechanism of Action
The mechanism of action of 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid is not yet fully understood. However, it is believed that it acts as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. It is also believed to act as an inhibitor of certain receptors, such as the 5-HT3 receptor.
Biochemical and Physiological Effects
3-thiabicyclo[3.1.0]hexane-1-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. It has also been shown to inhibit the activity of certain receptors, such as the 5-HT3 receptor. In addition, 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid has been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
3-thiabicyclo[3.1.0]hexane-1-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. In addition, it is a relatively stable compound, and it is easy to store and handle. However, 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid can be toxic if not handled properly, and it can be difficult to control the concentration of the compound in experiments.
Future Directions
The potential future directions of research involving 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid are numerous. Further research could be conducted to better understand the mechanism of action of 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid, as well as to better understand its biochemical and physiological effects. In addition, further research could be conducted to explore its potential use as a therapeutic agent, and to explore its potential use in drug development. Finally, further research could be conducted to explore its potential applications in other fields, such as agriculture and food science.
Synthesis Methods
3-thiabicyclo[3.1.0]hexane-1-carboxylic acid can be synthesized through a variety of methods. One of the most commonly used methods is the reaction of 1,1-diethoxyethylene with thiophosgene. This reaction yields a thioacetal, which is then treated with hydrochloric acid to produce 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid. Other methods of synthesis include the reaction of 1,1-diethoxyethylene with phosgene, followed by treatment with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1,3-propanedithiol", "Maleic anhydride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1,3-propanedithiol in ethanol and add maleic anhydride. Heat the mixture to reflux for several hours to form the diester intermediate.", "Step 2: Add sodium hydroxide to the diester intermediate to form the sodium salt of the intermediate.", "Step 3: Acidify the sodium salt with hydrochloric acid to form the carboxylic acid intermediate.", "Step 4: Cyclize the carboxylic acid intermediate by heating it in water to form the desired product, 3-thiabicyclo[3.1.0]hexane-1-carboxylic acid." ] } | |
CAS RN |
2166640-77-1 |
Product Name |
3-thiabicyclo[3.1.0]hexane-1-carboxylic acid |
Molecular Formula |
C6H8O2S |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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